Cas no 2877658-67-6 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2877658-67-6
• MF: C₁₇H₂₁N₇S
• MW: 355.460540533066
• CID: 5308929
• PubChem ID: 165433596
• Update Time: 2025-05-20

4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine
• AKOS040874170
• F6790-2787
• 2877658-67-6
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-2-thiazolyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C17H21N7S/c1-12-8-13(2)24(21-12)16-9-15(19-11-20-16)22-4-6-23(7-5-22)17-18-10-14(3)25-17/h8-11H,4-7H2,1-3H3
• InChI Key： DHLWPUHLDHFYOG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=NC=C(C)S3)CC2)=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

• Exact Mass: 355.15791487g/mol
• Monoisotopic Mass: 355.15791487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.8±60.0 °C(Predicted)
• pka: 6.78±0.10(Predicted)

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine

Introduction to Compound CAS No 2877658-67-6: 4-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-6-[4-(5-Methyl-1,3-Thiazol-2-Yl)Piperazin-1-Yl]Pyrimidine

The compound with CAS No 2877658-67-6, also known as 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(5-methyl-1,3-thiazol-2-yl)< strong>piperazin strong>-< strong>1 strong>-< strong>yl) strong>< strong>pyrimidine strong>, is a highly complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its intricate structure, which includes a pyrimidine core substituted with a pyrazole moiety and a piperazine ring fused with a thiazole group. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications in drug discovery and materials science.

The latest research on this compound has focused on its potential as a lead molecule in the development of novel therapeutic agents. Studies have demonstrated that the compound exhibits potent biological activity against several disease targets, including cancer and inflammatory disorders. For instance, recent findings have highlighted its ability to modulate key signaling pathways involved in tumor growth and metastasis. This has led to further investigations into its mechanism of action and its potential for use in targeted therapies.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the molecule, ensuring high purity and consistency in the final product. Recent advancements in catalytic asymmetric synthesis have also enabled more efficient and environmentally friendly routes to this compound.

The structural versatility of this compound has also made it an attractive candidate for materials science applications. Researchers have explored its potential as a building block for constructing advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions has been leveraged to create porous materials with applications in gas storage and catalysis.

In conclusion, the compound CAS No 2877658–67–6 represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. With ongoing research into its biological activity, synthetic optimization, and material properties, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science in the coming years.